Maytansinoid DM4

• Molecular Formula: C39H56ClN3O10S
• Molecular Weight: 794.4 g/mol
• InChI: InChI=1S/C39H56ClN3O10S/c1-22-13-12-14-27(50-11)39(48)21-29(52-35(47)41-39)37(5,6)34-38(7,53-34)28(51-33(46)23(2)42(8)30(44)15-16-36(3,4)54)20-31(45)43(9)25-18-24(17-22)19-26(49-10)32(25)40/h12-14,18-19,23,27-29,34,48,54H,15-17,20-21H2,1-11H3,(H,41,47)/b14-12+,22-13+/t23?,27-,28+,29+,34?,38+,39+/m1/s1
• InChIKey: SVVGCFZPFZGWRG-BNQUUXRXSA-N

DM4 Payload for ADC Development

Maytansinoid DM4 (N2′-deacetyl-N2′-(4-mercapto-4-methyl-1-oxopentyl)-maytansine) is a semisynthetic ansa macrolide derived from the parent natural product maytansine [1]. It functions as a microtubule-targeting agent that binds to tubulin at the vinca alkaloid site, suppressing microtubule dynamic instability, and is primarily utilized as a cytotoxic payload in antibody–drug conjugates (ADCs) [2]. DM4 contains a thiol group engineered for conjugation to monoclonal antibodies via cleavable disulfide-based linkers, most notably the SPDB (N-succinimidyl-4-(2-pyridyldithio)butanoate) linker system [3]. This design enables the formation of clinically validated ADCs such as mirvetuximab soravtansine (Elahere®), the first ADC approved for folate receptor alpha (FRα)-positive, platinum-resistant ovarian cancer [4].

1

ADC payload researchMicrotubule-targeting ansa macrolide for disulfide-cleavable linker conjugation.

2

Thiol-based conjugation workflowEngineered thiol group enables SPDB/sulfo-SPDB linker coupling to antibodies.

3

Cell-model endpoint reviewSupports cytotoxicity endpoint evaluation in tumor cell-line models.

• [1] Widdison W, et al. Metabolites of antibody-maytansinoid conjugates: characteristics and in vitro potencies. Mol Pharm. 2015;12(6):1762-73. PMID: 25826705. View Source
• [2] Lopus M, et al. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics. Mol Cancer Ther. 2011;10(3):448-459. PMC2954514. View Source
• [3] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2009;20(7):1355-1365. View Source
• [4] ADC Review. Huadong Medicine and ImmunoGen sign strategic agreement to develop and commercialize mirvetuximab soravtansine. 2020. View Source

DM4 Interchangeability Limitations

Maytansinoid payloads are not functionally interchangeable due to critical structural differences that dictate linker compatibility, metabolite lipophilicity, bystander killing capacity, and susceptibility to drug efflux pumps. DM4's unique N2′-mercapto-methyl-pentanoyl side chain enables disulfide-based conjugation (SPDB/sulfo-SPDB) and subsequent intracellular reductive cleavage to release the membrane-permeable free thiol metabolite DM4 and its S-methylated derivative, S-methyl-DM4 [1]. In contrast, DM1 utilizes a distinct linker chemistry (SPP or SMCC), and the uncleavable thioether-linked DM1 conjugate (trastuzumab-DM1) generates only the poorly active, hydrophilic lysine-SMCC-DM1 metabolite that is approximately 50-fold less cytotoxic than maytansine and cannot mediate bystander killing [2]. Furthermore, the oxidized hepatic metabolites of S-methyl-DM4 are 5- to 50-fold less potent than maytansine, a detoxification pathway that contributes to the systemic tolerability profile [3]. Substituting DM4 with DM1 or other maytansinoids without re-engineering the linker, antibody, and DAR would fundamentally alter the ADC's release kinetics, tumor penetration, and therapeutic index.

DM1 vs DM4

DM4 (SPDB disulfide) releases membrane-permeable metabolites enabling bystander activity; DM1 (SMCC thioether) generates only a poorly active, hydrophilic lysine adduct that cannot permeate neighboring cells.

Metabolite profile

Substituting maytansinoids alters tumor metabolite composition. DM4-derived S-methyl-DM4 shows a reported higher cytotoxicity profile in tested panels compared to S-methyl-DM1; metabolite quality may shift response interpretation.

Linker-payload fit

DM4's engineered side chain is optimized for disulfide cleavage; re-engineering the linker or DAR without full validation may alter release kinetics and ADC endpoint context in model systems.

• [1] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2009;20(7):1355-1365. View Source
• [2] Erickson HK, et al. Evaluation of the cytotoxic potencies of the major maytansinoid metabolites of antibody maytansinoid conjugates detected in vitro and in preclinical mouse models. Cancer Res. 2008;68(9_Supplement):2150. View Source
• [3] Widdison W, et al. Metabolites of antibody-maytansinoid conjugates: characteristics and in vitro potencies. Mol Pharm. 2015;12(6):1762-73. PMID: 25826705. View Source

DM4 Differentiation Evidence

S-Methyl-DM4 Metabolite Potency

The S-methylated intracellular metabolite of DM4 (S-methyl-DM4) exhibits greater cytotoxic potency than both the parent natural product maytansine and the corresponding DM1 metabolite (S-methyl-DM1) against a panel of human carcinoma cell lines [1]. S-methyl-DM4 inhibited microtubule assembly with an IC50 of 1.7 ± 0.4 μmol/L, compared to 4 ± 0.1 μmol/L for S-methyl-DM1 and 1 ± 0.02 μmol/L for maytansine [2]. In SK-BR-3 breast cancer cells, S-methyl-DM4 demonstrated an IC50 of less than 30 pM [3], representing potency on the sub-nanomolar scale.

Metabolite potency

Head-to-head

S-methyl-DM4 IC50 1.7 ± 0.4 μmol/L vs S-methyl-DM1 4 ± 0.1 μmol/L (microtubule assembly)

Supports microtubule inhibition endpoint review; reported ~2.4-fold higher potency in tested set.

Cell-free tubulin polymerization assay; SK-BR-3 cell IC50 <30 pM reported.

Evidence Dimension	Microtubule assembly inhibition (IC50)
Target Compound Data	S-methyl-DM4: 1.7 ± 0.4 μmol/L [2]
Comparator Or Baseline	S-methyl-DM1: 4 ± 0.1 μmol/L; maytansine: 1 ± 0.02 μmol/L [2]
Quantified Difference	S-methyl-DM4 is ~2.4-fold more potent than S-methyl-DM1 in inhibiting microtubule polymerization [2].
Conditions	In vitro microtubule assembly assay using 3 mg/mL microtubule protein, 1 mmol/L GTP, PEM buffer, 30°C, 45 min

Why This Matters

The higher potency of the S-methyl-DM4 metabolite means that lower intracellular concentrations are required to achieve a cytotoxic effect, potentially enabling effective tumor cell killing at reduced payload doses compared to DM1-based conjugates.

• [1] Erickson H, et al. Evaluation of the cytotoxic potencies of the major maytansinoid metabolites of antibody maytansinoid conjugates. Cancer Res. 2008;68(9_Supplement):2150. View Source
• [2] Lopus M, et al. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics. Mol Cancer Ther. 2011;10(3):448-459. Figure 2. View Source
• [3] Feng Y, et al. Use of payload binding selectivity enhancers to improve therapeutic index of maytansinoid-antibody-drug conjugates. Mol Cancer Ther. 2023;22(11):1332-1342. Figure 4. View Source

Bystander Killing Effect

DM4 conjugated via disulfide-cleavable linkers demonstrates a quantifiable bystander killing effect that is absent in non-cleavable thioether-linked DM1 conjugates. In the BAY 94-9343 (anetumab ravtansine) ADC, DM4 released from mesothelin-positive cells diffuses to and kills neighboring mesothelin-negative tumor cells, resulting in complete tumor eradication in most xenograft models [1]. This ADC demonstrated an in vitro IC50 of 0.72 nM against mesothelin-expressing cells while sparing mesothelin-negative cells [1]. The mechanism is attributed to the lipophilic nature of the DM4 and S-methyl-DM4 metabolites, which were found to be nearly 1,000 times more cytotoxic than the hydrophilic lysine-Nε-linker-maytansinoid metabolites when added extracellularly in cell-based viability assays [2].

Bystander killing

Head-to-head

SPDB-DM4 ADC: complete tumor eradication in xenograft via bystander effect; DM4 metabolites ~1,000-fold more cytotoxic extracellularly than lysine-linker metabolites.

Supports antigen-heterogeneous tumor model interpretation.

HuC242-SPDB-DM4 vs huC242-SMCC-DM1 in Colo205 xenograft; mesothelin model IC50 0.72 nM reported.

Evidence Dimension	Bystander killing of antigen-negative tumor cells
Target Compound Data	Disulfide-linked SPDB-DM4 ADC: complete tumor eradication via bystander effect; DM4/S-methyl-DM4 metabolites ~1,000-fold more cytotoxic than lysine-linker metabolites extracellularly [REFS-1, REFS-2].
Comparator Or Baseline	Thioether-linked SMCC-DM1 ADC: generates only hydrophilic lysine-SMCC-DM1, ~50-fold less cytotoxic than maytansine, unable to permeate neighboring cell membranes [3].
Quantified Difference	Approximately 1,000-fold greater extracellular cytotoxicity of DM4 lipophilic metabolites versus lysine-linker metabolites [2].
Conditions	HuC242-SPDB-DM4 (disulfide) vs. huC242-SMCC-DM1 (thioether) conjugates; human colon cancer Colo205 xenograft models in SCID mice; in vitro cell viability assays

Why This Matters

The bystander killing property is critical for treating solid tumors with heterogeneous antigen expression, where not all tumor cells express the ADC target; DM4-based disulfide-linked ADCs can eliminate both antigen-positive and adjacent antigen-negative tumor cells, a functional capability not achievable with thioether-linked DM1 conjugates.

• [1] Golfier S, et al. Anetumab ravtansine: a novel mesothelin-targeting antibody-drug conjugate cures tumors with heterogeneous target expression favored by bystander effect. Cancer Res. (published online). View Source
• [2] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2009;20(7):1355-1365. View Source
• [3] Erickson HK, et al. Evaluation of the cytotoxic potencies of the major maytansinoid metabolites. Cancer Res. 2008;68(9_Supplement):2150. View Source

SPDB-DM4 Linker Stability Optimization

A systematic structure-activity relationship study of disulfide-linked huC242-maytansinoid conjugates demonstrated that the SPDB-DM4 conjugate, with two methyl groups on the maytansinoid side and no methyl groups on the linker side of the disulfide bond, achieves the optimal balance of linker stability and in vivo antitumor activity [1]. Conjugates with greater steric hindrance were more stable to reductive cleavage in vitro and in mouse plasma, but the SPDB-DM4 conjugate with intermediate disulfide bond stability displayed the best antitumor efficacy across two human colon cancer xenograft models in SCID mice [1]. Importantly, the in vivo efficacy ranking was not predicted by in vitro potency, as all conjugates—including the non-cleavable huC242-SMCC-DM1—were highly active in vitro, yet the thioether-linked conjugate showed only marginal activity in vivo [1].

Linker optimization

Head-to-head

SPDB-DM4 ranked highest for in vivo efficacy in colon cancer xenograft panel; intermediate disulfide stability outperformed both more-hindered and non-cleavable variants.

Supports linker-stability review for ADC development programs.

SCID mouse xenograft; DTT/plasma stability assays informed design.

Evidence Dimension	In vivo antitumor efficacy ranking (human colon cancer xenograft)
Target Compound Data	huC242-SPDB-DM4 (intermediate disulfide stability): best in vivo efficacy in two colon cancer xenograft models [1].
Comparator Or Baseline	huC242-SMCC-DM1 (non-cleavable thioether): marginal in vivo activity [1]; other disulfide variants with higher hindrance: reduced efficacy despite greater stability [1].
Quantified Difference	SPDB-DM4 conjugate ranked #1 for in vivo efficacy; non-cleavable thioether DM1 showed only marginal activity despite equivalent in vitro potency [1].
Conditions	SCID mice bearing human colon cancer xenografts (two models); in vitro DTT reduction stability assay; CD1 mouse plasma stability assay

Why This Matters

This evidence demonstrates that SPDB-DM4 represents a rationally optimized linker-payload combination specifically engineered to maximize in vivo performance through balanced disulfide stability—a critical quality attribute for ADC procurement and development that cannot be replicated by simply substituting the maytansinoid payload.

• [1] Kellogg BA, et al. Disulfide-linked antibody-maytansinoid conjugates: optimization of in vivo activity by varying the steric hindrance at carbon atoms adjacent to the disulfide linkage. Bioconjug Chem. 2011;22(4):717-27. PMID: 21425776. View Source

Clinical Validation in Ovarian Cancer

Mirvetuximab soravtansine (Elahere®), an ADC comprising the anti-FRα antibody M9346A conjugated to DM4 via a sulfo-SPDB cleavable linker, received FDA accelerated approval in November 2022 for FRα-positive, platinum-resistant epithelial ovarian, fallopian tube, or primary peritoneal cancer and subsequently received full FDA approval and European Commission approval [REFS-1, REFS-2]. The payload DM4 is a critical contributor to this clinical outcome: pharmacokinetic analysis revealed that DM4 and S-methyl-DM4 are the main circulating metabolites, corresponding to approximately 0.4% and 1.4% of the ADC's total AUC, respectively [3]. This clinical and regulatory benchmark is unique among maytansinoid payloads—no DM1-based ADC has achieved FDA approval in the platinum-resistant ovarian cancer setting.

Regulatory context

Class-level

DM4 (mirvetuximab soravtansine): FDA-approved 2022/2024, EMA-approved 2026 for FRα+ platinum-resistant ovarian cancer.

Supports regulatory pathway context for DM4-based ADC programs.

Only maytansinoid payload with ovarian cancer ADC approval; DM4 AUC 530 ng×h/mL, S-methyl-DM4 AUC 1848 ng×h/mL at 6 mg/kg reported.

Evidence Dimension	Regulatory approval status
Target Compound Data	DM4 (as mirvetuximab soravtansine): FDA-approved (2022, 2024 full approval), EMA-approved (2026) for FRα+ platinum-resistant ovarian cancer [REFS-1, REFS-2].
Comparator Or Baseline	DM1 (as trastuzumab emtansine, Kadcyla®): FDA-approved for HER2+ breast cancer (different indication, non-cleavable thioether linker); no DM1-based ADC approved in ovarian cancer [Class-level observation].
Quantified Difference	DM4 is the sole maytansinoid payload in an ADC approved for platinum-resistant ovarian cancer; DM4 AUC (unconjugated): 530 ng×h/mL; S-methyl-DM4 AUC: 1848 ng×h/mL at 6 mg/kg dose [3].
Conditions	Clinical pharmacokinetics from mirvetuximab soravtansine Phase 3 trial (SORAYA / MIRASOL); FDA and EMA review documents

Why This Matters

For procurement decisions involving clinical-stage or commercial ADC programs, the FDA/EMA approval of a DM4-based ADC provides a validated regulatory pathway, established CMC standards, and known clinical safety/efficacy benchmarks that reduce development risk compared to unapproved payload analog strategies.

• [1] ADC Review. Mirvetuximab soravtansine receives full FDA approval for treatment of certain ovarian cancer patients. March 2024. View Source
• [2] ADC Directory. European Commission approves mirvetuximab soravtansine for the treatment of platinum-resistant ovarian cancer. April 2026. View Source
• [3] ADCdb. Mirvetuximab soravtansine (DRG0GKOZH) — antibody-drug conjugate information. IDRB Lab. View Source

Metabolite-Driven Tumor Penetration

Quantitative analysis of maytansinoid metabolites in tumor xenografts following administration of radiolabeled conjugates demonstrated that disulfide-linked huC242-SPDB-DM4 generates three distinct tumor metabolites (lysine-Nε-SPDB-DM4, free DM4, and S-methyl-DM4), while the uncleavable thioether-linked huC242-SMCC-DM1 generates only the single, hydrophilic lysine-Nε-SMCC-DM1 [1]. The thioether-linked conjugate actually delivered approximately 2-fold greater total metabolite AUC to the tumor over 7 days than the disulfide-linked conjugates, yet the disulfide-linked conjugates demonstrated superior antitumor activity [2]. This apparent paradox is explained by the ~1,000-fold difference in extracellular cytotoxic potency between the lipophilic DM4/S-methyl-DM4 metabolites and the hydrophilic lysine-linker metabolites [2], confirming that metabolite quality—not total tumor accumulation—drives efficacy.

Tumor penetration

Head-to-head

Disulfide-linked SPDB-DM4 generates 3 lipophilic tumor metabolites; thioether-linked SMCC-DM1 yields 1 hydrophilic metabolite with ~1,000-fold lower extracellular potency.

Supports tumor penetration endpoint interpretation; metabolite quality outweighs total tumor AUC in model context.

SCID mouse xenograft; [3H]DMx quantification at 8 h–7 d post-dose; 2-fold higher total metabolite AUC for SMCC-DM1 yet inferior activity.

Evidence Dimension	Tumor metabolite profile and activity
Target Compound Data	huC242-SPDB-DM4: 3 metabolites identified (lysine-SPDB-DM4, free DM4, S-methyl-DM4); lipophilic free metabolites ~1,000-fold more cytotoxic extracellularly than lysine adduct [REFS-1, REFS-2].
Comparator Or Baseline	huC242-SMCC-DM1: 1 metabolite (lysine-SMCC-DM1); ~50-fold less cytotoxic than maytansine; 2-fold higher total tumor metabolite AUC yet inferior antitumor activity [REFS-1, REFS-2].
Quantified Difference	~1,000-fold difference in extracellular cytotoxic potency between lipophilic (DM4/S-methyl-DM4) and hydrophilic (lysine-linker) metabolites; 2-fold higher AUC for thioether conjugate metabolites yet inferior efficacy [2].
Conditions	huC242-[3H]DMx conjugates administered IV at 300 μg/kg maytansinoid dose to CanAg-positive tumor-bearing SCID mice; tumor metabolite extraction and quantification at 8 h, 2 d, 4 d, and 7 d post-dose

Why This Matters

For ADC programs targeting solid tumors, the ability of DM4-derived metabolites to diffuse through tumor tissue enables effective treatment of tumor regions with poor antibody penetration, making DM4 uniquely suitable for indications where heterogeneous antigen expression and limited antibody distribution are anticipated.

• [1] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2009;20(7):1355-1365. View Source
• [2] Audette C, et al. Linker selection in antibody-maytansinoid conjugates impacts bystander killing in mouse xenograft models. Mol Cancer Ther. 2007;6(11_Supplement):A86. View Source

DM4 Application Scenarios

Solid Tumors with Antigen Heterogeneity

DM4 conjugated via a cleavable SPDB or sulfo-SPDB linker is the payload of choice for ADC programs targeting solid tumors where heterogeneous expression of the target antigen is documented (e.g., ovarian, pancreatic, lung, and colorectal cancers). As demonstrated in the anetumab ravtansine (BAY 94-9343) program, the lipophilic DM4 and S-methyl-DM4 metabolites mediate bystander killing of antigen-negative tumor cells, achieving complete tumor eradication in preclinical xenograft models at concentrations as low as IC50 = 0.72 nM against mesothelin-positive cells [1]. This mechanism overcomes a fundamental limitation of non-cleavable ADC designs that cannot address tumor heterogeneity—a key reason to select DM4 over thioether-linked alternatives for these tumor types.

De-Risked Regulatory Pathway

DM4 is the only maytansinoid payload with an FDA- and EMA-approved ADC (mirvetuximab soravtansine) in the platinum-resistant ovarian cancer indication, with established clinical pharmacokinetic benchmarks: unconjugated DM4 Cmax of 4.11 ng/mL, AUC of 530 ng×h/mL, and S-methyl-DM4 AUC of 1848 ng×h/mL at the approved 6 mg/kg dose [2]. For procurement in clinical-stage programs, this provides a validated CMC framework, established toxicology profile, and documented metabolic fate in humans (CYP3A4-mediated oxidation of DM4 and S-methyl-DM4), substantially reducing regulatory uncertainty compared to unapproved payloads.

Optimized Linker-Payload Stability

The SPDB-DM4 linker-payload combination has been rationally optimized through systematic disulfide steric hindrance studies to achieve the optimal balance between linker stability and in vivo antitumor activity [3]. Procurement of DM4 specifically as the SPDB or sulfo-SPDB conjugate is indicated when the ADC program requires controlled, intracellular reductive cleavage and release of membrane-permeable cytotoxic metabolites, with evidence showing that this intermediate-stability design outperforms both more-hindered (slower release) and less-hindered (premature systemic release) variants in human colon cancer xenograft models [3].

Metabolite Potency and Tumor Penetration

For solid tumors with poor vascularization or high interstitial pressure limiting antibody penetration, DM4 is the preferred payload because its S-methyl-DM4 metabolite is ~2.4-fold more potent than S-methyl-DM1 in inhibiting microtubule polymerization (IC50: 1.7 ± 0.4 μmol/L vs. 4 ± 0.1 μmol/L) [4] and exhibits sub-nanomolar cytotoxicity (IC50 < 30 pM in SK-BR-3 cells) [5]. Furthermore, the quantitative demonstration that lipophilic DM4/S-methyl-DM4 metabolites are approximately 1,000-fold more cytotoxic extracellularly than the hydrophilic lysine-SMCC-DM1 metabolite produced by non-cleavable DM1 conjugates [6] provides the mechanistic basis for selecting DM4 in scenarios requiring tumor penetration beyond the immediate antibody-binding region.

Application

Selection Property

Validation Focus

Antigen-heterogeneous solid tumor models

Bystander killing capability

Lipophilic metabolite diffusion and antigen-negative cell eradication endpoints

ADC programs with regulatory documentation needs

Validated CMC and pharmacokinetic benchmarks

Regulatory pathway context and metabolite fate documentation review

Linker-payload stability optimization

Intermediate disulfide stability design

In vivo release kinetics and steric hindrance optimization review

Tumor penetration in poorly vascularized models

Membrane-permeable metabolite generation

Metabolite cytotoxicity and tissue diffusion endpoints

• [1] Golfier S, et al. Anetumab ravtansine: a novel mesothelin-targeting ADC cures tumors with heterogeneous target expression favored by bystander effect. Cancer Res. View Source
• [2] ADCdb. Mirvetuximab soravtansine (DRG0GKOZH) — antibody-drug conjugate information. IDRB Lab. View Source
• [3] Kellogg BA, et al. Disulfide-linked antibody-maytansinoid conjugates: optimization of in vivo activity by varying steric hindrance. Bioconjug Chem. 2011;22(4):717-27. PMID: 21425776. View Source
• [4] Lopus M, et al. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics. Mol Cancer Ther. 2011;10(3):448-459. Figure 2. View Source
• [5] Feng Y, et al. Use of payload binding selectivity enhancers to improve therapeutic index of maytansinoid-ADC conjugates. Mol Cancer Ther. 2023;22(11):1332-1342. Figure 4. View Source
• [6] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2009;20(7):1355-1365. View Source